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Compound of Interest

4-bromo-N, 3-
Compound Name:
dimethylbenzenesulfonamide

Cat. No.: B157639

An In-depth Technical Guide on 4-bromo-N,3-
dimethylbenzenesulfonamide

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-bromo-N,3-dimethylbenzenesulfonamide, targeting researchers, scientists,
and drug development professionals. This document outlines its chemical structure, key
identifiers, and physico-chemical data, alongside detailed experimental protocols for its
synthesis and purification.

Core Compound Information

4-bromo-N,3-dimethylbenzenesulfonamide is an aromatic sulfonamide compound. Its
structure features a benzene ring substituted with a bromine atom, a methyl group, and a
sulfonamide group which is further N-methylated.

Key Identifiers:
e IUPAC Name: 4-bromo-N,3-dimethylbenzenesulfonamide
e CAS Number: 923148-87-2[1][2]

e Molecular Formula: CoH12BrNO2S[3]
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e Molecular Weight: 278.17 g/mol

Physicochemical Properties

A summary of the key physical and chemical properties of 4-bromo-N,3-
dimethylbenzenesulfonamide is presented in the table below. It is important to note that
experimental data for properties such as melting and boiling points are not readily available in
public literature and would require experimental determination.

Property Value Source
Molecular Weight 278.17 g/mol Calculated
Polar Surface Area (PSA) 54.55 A2 [1][2]
LogP 3.13730 [1][2]
Physical State Solid (predicted)

Melting Point Not available

Boiling Point Not available

Solubility Not available

Synthesis and Purification

The primary synthetic route to 4-bromo-N,3-dimethylbenzenesulfonamide involves the
reaction of 4-bromo-3-methylbenzenesulfonyl chloride with methylamine. This reaction typically
proceeds with high efficiency, with reported yields around 89%.[1]

Synthesis Workflow
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Caption: Synthesis of 4-bromo-N,3-dimethylbenzenesulfonamide.

Experimental Protocols

Synthesis of 4-bromo-N,3-dimethylbenzenesulfonamide:

This protocol is a general procedure for the synthesis of sulfonamides from sulfonyl chlorides

and amines, adapted for the specific synthesis of 4-bromo-N,3-

dimethylbenzenesulfonamide.

Materials:

4-bromo-3-methylbenzenesulfonyl chloride (1.0 eq)

Methylamine (solution in THF or water, 2.0-3.0 eq)

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent
Triethylamine or pyridine (optional, as a base)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Procedure:

In a round-bottom flask, dissolve 4-bromo-3-methylbenzenesulfonyl chloride in anhydrous
DCM.

Cool the solution to 0 °C in an ice bath.

Slowly add methylamine solution to the stirred solution of the sulfonyl chloride. If using
methylamine hydrochloride, a base such as triethylamine (1.1-1.5 eq) should be added.

Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and
brine.

Dry the organic layer over anhydrous MgSOa or NazSOa, filter, and concentrate under
reduced pressure to obtain the crude product.

Purification by Recrystallization:

Recrystallization is a common method for purifying solid organic compounds.

Procedure:

Dissolve the crude 4-bromo-N,3-dimethylbenzenesulfonamide in a minimum amount of a
suitable hot solvent (e.g., ethanol, isopropanol, or an ethanol/water mixture).

If the solution is colored, a small amount of activated charcoal can be added, and the
solution filtered while hot.

Allow the solution to cool slowly to room temperature, followed by further cooling in an ice
bath to induce crystallization.

Collect the crystals by vacuum filtration, wash with a small amount of the cold
recrystallization solvent, and dry under vacuum.

Purification by Flash Column Chromatography:

For more challenging separations, flash column chromatography can be employed.

Procedure:

o Select an appropriate eluent system by TLC analysis, aiming for an Rf value of 0.2-0.4 for
the product. A common eluent system for sulfonamides is a mixture of hexanes and ethyl
acetate.
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e Pack a silica gel column with the chosen eluent.

e Dissolve the crude product in a minimal amount of the eluent or a more polar solvent and
load it onto the column.

o Elute the column with the chosen solvent system, collecting fractions.
o Monitor the fractions by TLC to identify those containing the pure product.

o Combine the pure fractions and remove the solvent under reduced pressure to yield the
purified 4-bromo-N,3-dimethylbenzenesulfonamide.

Purification Workflow

Crude Product

Click to download full resolution via product page

Caption: Purification methods for 4-bromo-N,3-dimethylbenzenesulfonamide.

Spectral Data

Experimental spectral data for 4-bromo-N,3-dimethylbenzenesulfonamide is not currently
available in public databases. Spectroscopic analysis (*H NMR, 13C NMR, IR, and Mass
Spectrometry) would be required for the complete characterization of a synthesized sample.
Predicted spectral data can be obtained from chemical software and databases.

Biological Activity

The biological activity of 4-bromo-N,3-dimethylbenzenesulfonamide has not been
extensively studied. However, the benzenesulfonamide scaffold is a well-known
pharmacophore present in a variety of therapeutic agents. Derivatives of benzenesulfonamide
have shown a wide range of biological activities, including antibacterial, anticancer, and anti-
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inflammatory properties. Further research is needed to determine the specific biological profile
of this compound.

Safety Information

A detailed safety data sheet (SDS) for 4-bromo-N,3-dimethylbenzenesulfonamide is not
readily available. As with any chemical compound, it should be handled with appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a
well-ventilated area or fume hood. Avoid inhalation of dust and contact with skin and eyes.

This guide provides a foundational understanding of 4-bromo-N,3-
dimethylbenzenesulfonamide. Further experimental investigation is necessary to fully
characterize its physical, chemical, and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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